Cas no 25220-07-9 (tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid)

• Product Name: tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid
• CAS No: 25220-07-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 268211
• PubChem ID: 2842562
• Update Time: 2025-10-29

tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(tricyclo[3.3.1.13,7]dec-2-ylidene)-
• 2-(2-adamantylidene)acetic acid
• tricyclo[3.3.1.1~3,7~]dec-2-ylideneacetic acid(SALTDATA: FREE)
• adamantylideneacetic acid
• tricyclo<3.3.1.13,7>decylideneacetic acid
• tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid

• Inchi： 1S/C12H16O2/c13-12(14)6-11-9-2-7-1-8(4-9)5-10(11)3-7/h6-10H,1-5H2,(H,13,14)/b11-6-
• InChI Key： WBWYSPVZLQQIAX-WDZFZDKYSA-N
• SMILES： OC(C=C1C2CC3CC1CC(C2)C3)=O

Computed Properties

• Exact Mass: 192.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 37.30000
• LogP: 2.45350

Additional information on tricyclo3.3.1.1~3,7~dec-2-ylideneacetic Acid

Tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic Acid: A Comprehensive Overview

Tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid, also known by its CAS number 25220-07-9, is a unique organic compound with a complex bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its tricyclic framework, which consists of three fused rings, and its acetic acid functional group. The structure of this compound is particularly interesting due to its strained ring system, which imparts unique chemical and physical properties.

The molecular formula of tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid is C₁₁H₁₄O₂, and it has a molecular weight of 186.24 g/mol. The compound exists as a solid at room temperature and is sparingly soluble in water but more soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is reported to be around 150°C, and it has a boiling point of approximately 350°C under standard conditions.

The synthesis of tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid typically involves a multi-step process that includes cyclization reactions and functional group transformations. One common approach involves the reaction of an appropriate diene with an alkyne or alkene under catalytic conditions to form the tricyclic framework, followed by oxidation or hydrolysis to introduce the acetic acid group.

Tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid has been studied extensively for its potential applications in various fields due to its unique structure and properties. In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development, particularly in the design of new antibiotics and anti-inflammatory agents.

In recent years, researchers have explored the use of tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid in the development of advanced materials such as high-performance polymers and nanomaterials.

The study of tricyclo[3.3.1.1³,⁷]dec-2-ylideneacetic acid continues to be an active area of research due to its potential for innovative applications across multiple disciplines.